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Compound of Interest

Compound Name: 2-Bromo-3-methylpentane

Cat. No.: B3275241 Get Quote

Proper management and disposal of 2-bromo-3-methylpentane are critical for ensuring

laboratory safety and environmental protection. As a flammable, halogenated organic

compound, it is imperative that researchers, scientists, and drug development professionals

adhere to strict protocols to mitigate risks. This guide provides essential, step-by-step

procedures for the safe handling and disposal of 2-bromo-3-methylpentane.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 2-bromo-3-methylpentane. It is a flammable liquid and vapor that can cause

skin, eye, and respiratory irritation.[1][2] Always handle this chemical within a well-ventilated

area or a chemical fume hood. The use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Required Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or Viton).[3]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.
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The cardinal rule for the disposal of 2-bromo-3-methylpentane is to never discard it down the

drain.[3][4] It must be managed as hazardous waste.

Step 1: Waste Segregation

2-Bromo-3-methylpentane is classified as a halogenated organic compound.[5] It is crucial to

segregate it from non-halogenated waste streams.[6] Co-mingling halogenated and non-

halogenated waste can elevate disposal costs and complicate the treatment process.[4]

Step 2: Utilize a Designated Waste Container

Employ a clearly labeled, non-reactive, and sealable container specifically designated for

"Halogenated Organic Waste".[5][6] The container must be in good condition and compatible

with the chemical. The label must prominently display the words "Hazardous Waste," the full

chemical name (2-Bromo-3-methylpentane), and its approximate concentration.[6]

Step 3: Storage of Waste Container

Store the waste container in a cool, dry, and well-ventilated area, away from sources of heat,

sparks, and open flames.[6][7] The container should be kept tightly closed when not in use.[2]

[6] It is best practice to store the waste container in a designated flammable storage cabinet or

under a fume hood designed for chemical storage, with secondary containment to prevent the

spread of potential spills.[3]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste

container.[3][4] Halogenated organic wastes are typically incinerated at regulated hazardous

waste facilities.[5]

Spill Management Procedures
In the event of a small spill (one that can be cleaned up in under 10 minutes by trained

personnel), the following steps should be taken:[3]
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Evacuate and Ventilate: Clear all non-essential personnel from the area and ensure

adequate ventilation.[6]

Eliminate Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[6] Use non-sparking tools for the cleanup.[7]

Contain and Absorb: Use an inert absorbent material, such as sand or earth, to contain and

absorb the spill.[8]

Collect and Dispose: Carefully place the absorbent material into a designated, sealable

container for hazardous waste disposal.[6][8]

Decontaminate: Clean the affected surface thoroughly to remove any residual contamination.

[8]

For larger spills, evacuate the area immediately and contact your institution's emergency

response team.

Quantitative Data Summary
While specific quantitative limits for disposal can vary by jurisdiction and disposal facility, the

following table summarizes key physical and safety data for 2-bromo-3-methylpentane.

Property Value Source

Molecular Formula C6H13Br [1]

Molecular Weight 165.07 g/mol [1]

GHS Hazard Class

Flammable Liquid 3, Skin

Irritant 2, Eye Irritant 2A,

Specific Target Organ Toxicity

(Single Exposure) 3

[1]

Hazard Statements

H226: Flammable liquid and

vapor, H315: Causes skin

irritation, H319: Causes

serious eye irritation, H335:

May cause respiratory irritation

[1]
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Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-bromo-3-
methylpentane.
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Caption: Disposal workflow for 2-Bromo-3-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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